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Compound of Interest

Compound Name: Cyclopentyl phenyl ketone

Cat. No.: B1630411

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of several key nucleophilic addition
reactions involving cyclopentyl phenyl ketone. This versatile ketone is a valuable building
block in organic synthesis, notably as a precursor in the preparation of various pharmaceutical
compounds.[1] The protocols and data presented herein are intended to serve as a practical
guide for laboratory applications.

Overview of Nucleophilic Addition to Cyclopentyl
Phenyl Ketone

Cyclopentyl phenyl ketone, a prochiral ketone, readily undergoes nucleophilic addition to its
electrophilic carbonyl carbon. The stereochemical outcome of these additions can often be
predicted using established models such as the Felkin-Anh or Cram's rule, which consider the
steric hindrance around the carbonyl group.[2][3][4] The cyclopentyl and phenyl groups present
different steric environments, influencing the trajectory of the incoming nucleophile.

A general workflow for performing and analyzing these reactions is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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